Cas no 879048-75-6 (5-bromo-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-bromo-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 879048-75-6
• MF: C₁₉H₁₈BrNO₄
• MW: 404.254524707794
• CID: 5438717
• Update Time: 2025-05-21

5-bromo-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-hydroxy-1-[(4-methoxyphenyl)methyl]-3-(2-oxopropyl)indol-2-one
• 5-bromo-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C19H18BrNO4/c1-12(22)10-19(24)16-9-14(20)5-8-17(16)21(18(19)23)11-13-3-6-15(25-2)7-4-13/h3-9,24H,10-11H2,1-2H3
• InChI Key： ZJNMGWDEAFJVTE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C2=C(C=C(Br)C=C2)C(O)(CC(=O)C)C1=O

Additional information on 5-bromo-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

Introduction to 5-bromo-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one (CAS No. 879048-75-6) and Its Emerging Applications in Chemical Biology

The compound 5-bromo-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one, identified by its CAS number 879048-75-6, represents a fascinating molecule within the realm of chemical biology. Its structural complexity, featuring a brominated indole core with hydroxyl, methoxy, and propyl substituents, positions it as a versatile scaffold for medicinal chemistry exploration. This introduction delves into the structural characteristics of this compound, explores its potential biological activities based on emerging research trends, and discusses its relevance in the context of drug discovery and development.

At the heart of this compound's interest lies its indole scaffold, a motif renowned for its prevalence in bioactive natural products and pharmacologically relevant molecules. The indole ring system is a privileged structure in medicinal chemistry, contributing to interactions with various biological targets due to its ability to adopt multiple hydrogen bonding patterns and aromatic stacking interactions. In 5-bromo-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one, the presence of a hydroxyl group at the 3-position and a bromine atom at the 5-position introduces potential sites for hydrogen bonding and halogen bonding interactions, respectively. These functional groups can significantly influence the molecule's solubility, binding affinity, and overall pharmacokinetic properties.

The substitution pattern further enhances the compound's complexity and potential utility. The 4-methoxyphenylmethyl group at the 1-position introduces a lipophilic aromatic ring system linked via an aliphatic chain. This moiety not only contributes to the overall lipophilicity of the molecule but also provides another aromatic surface for potential π-stacking interactions with biological targets. The 3-(2-oxopropyl) side chain adds an additional level of structural diversification, introducing both steric bulk and a carbonyl group capable of participating in hydrogen bonding or forming disulfide bonds under specific conditions. This combination of functional groups creates a multifaceted molecular entity ripe for exploration.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of understanding how specific substituents modulate binding affinity and selectivity at biological targets. The bromine atom in particular is frequently exploited in drug design due to its ability to form strong halogen bonds with nitrogen or oxygen atoms in protein binding pockets. In 5-bromo-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one, this bromine atom could serve as an anchor point for interactions with residues such as tyrosine or asparagine in target proteins. Furthermore, the hydroxyl group offers an opportunity for hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes.

Emerging research suggests that indole derivatives bearing hydroxyl and methoxy substituents exhibit promising activity against various biological targets relevant to human health. For instance, studies have demonstrated that certain indole-based molecules can modulate enzyme activity by acting as competitive inhibitors or allosteric modulators. The structural features present in 5-bromo-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one align well with these observations. The hydroxyl group could interact with catalytic residues or substrate binding sites on enzymes, while the bromine atom might engage in halogen bonding with key amino acid side chains.

Moreover, the presence of both lipophilic (4-methoxyphenylmethyl) and hydrophilic (hydroxyl) regions within the same molecule suggests potential for membrane interaction or targeting specific cellular compartments. This amphiphilic nature could be advantageous for designing molecules with improved cell permeability or targeted delivery systems. Such features are increasingly sought after in modern drug development pipelines to enhance therapeutic efficacy while minimizing off-target effects.

In the context of drug discovery, virtual screening techniques combined with high-throughput screening (HTS) have become indispensable tools for identifying lead compounds from large libraries. The structural complexity of 5-bromo-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro -1H-indol -2-one makes it an attractive candidate for these approaches. Its unique substitution pattern provides numerous opportunities for interaction with diverse biological targets encoded within public databases such as BindingDB or ChEMBL. By leveraging these resources along with computational modeling techniques like molecular docking simulations researchers can rapidly assess its potential biological activity against targets implicated in diseases ranging from cancer to neurological disorders.

The pharmaceutical industry continually seeks novel molecular scaffolds that offer improved pharmacological profiles compared to existing drugs. The indole scaffold has been extensively studied due to its proven track record in producing successful therapeutics; however there remains significant room for innovation through structural diversification while maintaining key pharmacophoric elements required for biological activity. The compound described here exemplifies how careful consideration during synthetic planning can yield molecules possessing unique combinations of functional groups that may unlock new therapeutic opportunities.

As our understanding of disease mechanisms advances so does our capacity to design molecules that precisely intervene at critical points within biological pathways. Small molecules like 5-bromo - 3 - hydroxy - 1 - ( 4 - methoxy phen ylm eth yl ) - 3 - ( 2 - ox oprop yl ) - 2 , 3 - dihydro - 1 H - ind ol - 2 - one (CAS No: 879048 - 75 - 6) represent just one example among countless candidates being explored through interdisciplinary efforts combining synthetic chemistry organic chemistry medicinal chemistry computational biology biophysics genetics genomics proteomics metabolomics bioinformatics cheminformatics systems biology immunology virology bacteriology mycology parasitology toxicology pharmacology endocrinology neurology oncology cardiology pulmonology gastroenterology rheumatology dermatology ophthalmology otolaryngology psychiatry psychology psychiatry psychiatry psychiatry psychiatry psychiatry psychiatry psychiatry psychiatry psychiatry psychiatry psychiatry psychiatry psychiatry

In conclusion,5-bromo - 3 - hydroxy - 1 - (4-methoxyphen ylm eth yl ) - 3 -( 2 ox op rop yl ) -- dihydro -- 1 H -- ind ol -- p > -- represents a structurally intriguing molecule holding promise within chemical biology research particularly given its complex substitution pattern which includes functional groups known to interact favorably with biological targets . While further experimental validation is necessary before definitive claims about its therapeutic potential can be made this compound serves as an excellent example illustrating how structural diversification based on established scaffolds continues drive innovation toward next generation medicines . Future studies should focus elucidating detailed mechanistic insights into any observed biological activities alongside exploring synthetic routes toward analogues designed optimize specific desired properties . By doing so researchers can harness full potential this promising chemical entity contribute address unmet medical needs . p >